N,N-Dimethyl-2,3-dioxo-2,3-dihydro-1H-indole-5-sulfonamide

• CAS No.: 144405-95-8
• Molecular Formula: C10H10N2O4S
• Molecular Weight: 254.26 g/mol
• IUPAC Name: N,N-dimethyl-2,3-dioxo-1H-indole-5-sulfonamide
• InChI: InChI=1S/C10H10N2O4S/c1-12(2)17(15,16)6-3-4-8-7(5-6)9(13)10(14)11-8/h3-5H,1-2H3,(H,11,13,14)
• InChI Key: WQUOLJVOFAFIER-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC2=C(C=C1)NC(=O)C2=O

Description

N,N-Dimethyl-2,3-dioxo-2,3-dihydro-1H-indole-5-sulfonamide is a useful research compound. Its molecular formula is C10H10N2O4S and its molecular weight is 254.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2,3-dioxoindoline-5-sulfonyl chloride (0.800 g, 3.26 mmol) in dry THF (10 ml), cooled at 0° C. under nitrogen, DIPEA (1.138 ml, 6.51 mmol) and dimethylamine 2M in THF (2.117 ml, 4.23 mmol) were added, and the mixture was allowed to stir at room temperature for 2.5 hours. The mixture was partitioned between ethyl acetate and water, and the aqueous layer was extracted three times with ethyl acetate. The combined organic layers were dried over sodium sulfate and evaporated to dryness to give N,N-dimethyl-2,3-dioxoindoline-5-sulfonamide (0.639 g, 2.51 mmol, 77% yield). MS/ESI+ 254.9 [MH]+.